Cas no 6283-74-5 (Di-O-acetyl-L-tartaric Anhydride)

• Product Name: Di-O-acetyl-L-tartaric Anhydride
• CAS No: 6283-74-5
• Molecular Formula: C₈H₈O₇
• Molecular Weight: 216.1449
• MDL: MFCD00037918
• CID: 85599
• PubChem ID: 24862037

Di-O-acetyl-L-tartaric Anhydride Properties

Names and Identifiers

• (3R,4R)-2,5-Dioxotetrahydrofuran-3,4-diyl diacetate
• diacetyl-L-tartaric anhydride
• Di-O-acetyl-L-tartaric anhydride
• (+)-Diacetyl-L-tartaric Anhydride
• (+)-O,
• (+)-O,O′-Diacetyl-L-tartaric anhydride
• (+)-O,O'-Diacetyl-L-tartaric anhydride
• C8H8O7
• Tartaric anhydride, diacetate
• (3R-trans)-Dihydro-2,5-dioxofuran-3,4-diyl diacetate
• D7XNF76O0K
• 2,5-Furandione, 3,4-bis(acetyloxy)dihydro-, (3R,4R)-
• O,O-Diacetyl tartaric acid anhydride
• (+)-DIACETYL-L-TARTARICANHYDRIDE
• Diacetyl-4-tartaric an
• AS-68738
• diacetyltartaric anhydride
• NSC-7712
• DIACETYLTARTARIC ANHYDRIDE, L-
• Q27276225
• L-diacetyltartaric anhydride
• (3R,4R)-4-(acetyloxy)-2,5-dioxooxolan-3-yl acetate
• (+)-O,O'-Diacetyl-L-tartaric anhydride, 97%
• (+)-O,O'-Diacetyl-L-tartaric anhydride, purum, >=97.0% (NT)
• A868343
• [(3R,4R)-4-acetyloxy-2,5-dioxooxolan-3-yl] acetate
• Diacetyl-4-tartaric anhydride treated BSA
• rel-(3R,4R)-2,5-dioxotetrahydrofuran-3,4-diyl diacetate
• (R,R)-2,3-Diacetoxy-1,4-butanedioic Anhydride
• UNII-D7XNF76O0K
• 184636-89-3
• D1911
• (2R,3R)-Di-O-acetyltartaric Acid Anhydride
• 6283-74-5
• diacetyltartaric acid anhydride
• o,o'-diacetyl-l-tartaric anhydride
• (3R,4R)-2,5-Dioxotetrahydrofuran-3,4-diyldiacetate
• F0001-1696
• EINECS 228-502-7
• D78416
• SCHEMBL1333553
• NSC 7712
• Acetic acid 4-acetoxy-2,5-dioxo-tetrahydro-furan-3-yl ester
• MFCD00037918
• AKOS000277852
• XAKITKDHDMPGPW-PHDIDXHHSA-N
• (+)-Diacetyl-L-tartaric anhydride
• Di-O-acetyl-L-tartaric Anhydride

• MDL： MFCD00037918
• InChIKey： XAKITKDHDMPGPW-PHDIDXHHSA-N
• Inchi： 1S/C8H8O7/c1-3(9)13-5-6(14-4(2)10)8(12)15-7(5)11/h5-6H,1-2H3/t5-,6-/m1/s1
• SMILES： O1C([C@@]([H])([C@]([H])(C1=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)=O
• BRN： 87315

Computed Properties

• Exact Mass: 216.02700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 216.027003
• Heavy Atom Count: 15
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 96

Experimental Properties

• LogP: -1.06680
• PSA: 95.97000
• Refractive Index: 90 ° (C=0.5, CHCl3)
• Water Partition Coefficient: Soluble in methanol and dichloromethane. Slightly soluble in water.
• Boiling Point: 316.55°C (rough estimate)
• Melting Point: 131.0 to 135.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 158.2±27.9 °C
• Color/Form: White solid
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]20/D +59°, c = 6 in acetone
• Density: 1.5197 (rough estimate)

Di-O-acetyl-L-tartaric Anhydride Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36; S37; S39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：<0°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10-21

Di-O-acetyl-L-tartaric Anhydride Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%